Cas no 2228620-53-7 (tert-butyl N-3-amino-2-(4-chloro-3-nitrophenyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(4-chloro-3-nitrophenyl)propylcarbamate
• CAS No: 2228620-53-7
• MF: C₁₄H₂₀ClN₃O₄
• MW: 329.779302597046
• CID: 6052529
• PubChem ID: 165826665
• Update Time: 2025-06-08

tert-butyl N-3-amino-2-(4-chloro-3-nitrophenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(4-chloro-3-nitrophenyl)propylcarbamate
• tert-butyl N-[3-amino-2-(4-chloro-3-nitrophenyl)propyl]carbamate
• 2228620-53-7
• EN300-1874959

• Inchi： 1S/C14H20ClN3O4/c1-14(2,3)22-13(19)17-8-10(7-16)9-4-5-11(15)12(6-9)18(20)21/h4-6,10H,7-8,16H2,1-3H3,(H,17,19)
• InChI Key： WXVGQURTDHRQAN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 329.1142338g/mol
• Monoisotopic Mass: 329.1142338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-3-amino-2-(4-chloro-3-nitrophenyl)propylcarbamate

Research Brief on tert-butyl N-3-amino-2-(4-chloro-3-nitrophenyl)propylcarbamate (CAS: 2228620-53-7)

The compound tert-butyl N-3-amino-2-(4-chloro-3-nitrophenyl)propylcarbamate (CAS: 2228620-53-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a key intermediate in the synthesis of biologically active molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, characterization, and potential therapeutic applications.

Recent studies have highlighted the importance of tert-butyl N-3-amino-2-(4-chloro-3-nitrophenyl)propylcarbamate as a versatile building block in the development of novel pharmaceuticals. Its unique structural features, including the tert-butyl carbamate protecting group and the 4-chloro-3-nitrophenyl moiety, make it a valuable precursor for the synthesis of compounds with potential antimicrobial, anticancer, and anti-inflammatory properties. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the purity and structural integrity of this compound.

One of the key advancements in the field involves the optimization of synthetic routes for tert-butyl N-3-amino-2-(4-chloro-3-nitrophenyl)propylcarbamate. Recent publications have reported improved yields and reduced reaction times through the use of novel catalysts and green chemistry approaches. These developments are critical for scaling up production and ensuring the compound's availability for further pharmacological studies.

In addition to its synthetic utility, preliminary biological evaluations have demonstrated that derivatives of tert-butyl N-3-amino-2-(4-chloro-3-nitrophenyl)propylcarbamate exhibit promising activity against specific molecular targets. For instance, some analogs have shown inhibitory effects on enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Further in vitro and in vivo studies are underway to elucidate the mechanisms of action and optimize the pharmacokinetic properties of these derivatives.

Despite these promising findings, challenges remain in the development of tert-butyl N-3-amino-2-(4-chloro-3-nitrophenyl)propylcarbamate-based therapeutics. Issues such as solubility, stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinically viable drugs.

In conclusion, tert-butyl N-3-amino-2-(4-chloro-3-nitrophenyl)propylcarbamate (CAS: 2228620-53-7) represents a promising scaffold for the development of new therapeutic agents. Continued research into its synthesis, derivatization, and biological evaluation will likely yield valuable insights and contribute to the advancement of chemical biology and medicinal chemistry. This brief underscores the importance of interdisciplinary collaboration and innovation in harnessing the full potential of this compound.